Cas no 81940-37-6 (6-(Bromomethyl)-1-naphthonitrile)
81940-37-6 structure
Product Name:6-(Bromomethyl)-1-naphthonitrile
CAS No:81940-37-6
MF:C12H8BrN
MW:246.102622032166
CID:1094689
PubChem ID:20080594
Update Time:2025-04-20
6-(Bromomethyl)-1-naphthonitrile Chemical and Physical Properties
Names and Identifiers
-
- 6-(Bromomethyl)-1-naphthonitrile
- 81940-37-6
- SCHEMBL9228617
- 6-(bromomethyl)naphthalene-1-carbonitrile
-
- Inchi： 1S/C12H8BrN/c13-7-9-4-5-12-10(6-9)2-1-3-11(12)8-14/h1-6H,7H2
- InChI Key： YPOUCQCXHGIHIT-UHFFFAOYSA-N
- SMILES： BrCC1C=CC2C(C#N)=CC=CC=2C=1
Computed Properties
- Exact Mass: 244.98401g/mol
- Monoisotopic Mass: 244.98401g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 23.8Ų
6-(Bromomethyl)-1-naphthonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM140010-1g |
6-(bromomethyl)-1-naphthonitrile |
81940-37-6 | 95% | 1g |
$635 | 2021-08-05 | |
| Chemenu | CM140010-1g |
6-(bromomethyl)-1-naphthonitrile |
81940-37-6 | 95% | 1g |
$635 | 2024-07-23 | |
| Alichem | A219007762-1g |
6-(Bromomethyl)-1-naphthonitrile |
81940-37-6 | 95% | 1g |
$998.00 | 2023-09-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1743139-1g |
6-(Bromomethyl)-1-naphthonitrile |
81940-37-6 | 98% | 1g |
￥5743.00 | 2024-07-28 | |
| Crysdot LLC | CD12028693-1g |
6-(Bromomethyl)-1-naphthonitrile |
81940-37-6 | 95+% | 1g |
$672 | 2024-07-24 |
6-(Bromomethyl)-1-naphthonitrile Related Literature
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Nduka Ikpo,Jenna C. Flogeras,Francesca M. Kerton Dalton Trans., 2013,42, 8998-9006
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